2-Amino-6-(4-fluorobenzyl)-4-(3-fluorophenyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-4-(3-fluorophenyl)-6-[(4-fluorophenyl)methyl]-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C25H17F2N3O3S/c26-17-10-8-15(9-11-17)14-30-21-7-2-1-6-19(21)23-24(34(30,31)32)22(20(13-28)25(29)33-23)16-4-3-5-18(27)12-16/h1-12,22H,14,29H2
• InChI Key: QLEOTMWEGKEAEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C(C(=C(O3)N)C#N)C4=CC(=CC=C4)F)S(=O)(=O)N2CC5=CC=C(C=C5)F
• Molecular Formula: C25H17F2N3O3S
• Molecular Weight: 477.5 g/mol

Description

2-Amino-6-(4-fluorobenzyl)-4-(3-fluorophenyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide is a useful research compound. Its molecular formula is C25H17F2N3O3S and its molecular weight is 477.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• A study detailed the synthesis of two series of compounds related to the specified chemical structure, exploring their potential as selective inhibitors of monoamine oxidase A and B. These compounds were synthesized through a multistep reaction, indicating their potential utility in studying neurological conditions (Ahmad et al., 2019).

Antimicrobial Activity

• Research on benzothiazole derivatives, including compounds with similar structural features, has shown antimicrobial activity. A specific study synthesized a series of derivatives and screened them for antibacterial activity against various bacteria, demonstrating significant efficacy in some cases (Mahdi, 2015).

Anticancer Properties

• Another study synthesized novel fluoro-substituted benzothiazines, revealing their anti-lung cancer activity. These compounds were tested against human cancer cell lines, showing promising low-concentration anticancer activity compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005).

Anticonvulsant Activity

• Compounds similar to the specified chemical were synthesized and tested for anticonvulsant activity, demonstrating potent activity against maximal electroshock-induced seizures in rats. This highlights their potential application in epilepsy research (Kelley et al., 1995).

Synthesis and Mechanistic Insights

• Research has also focused on the synthesis methods and mechanistic insights into creating benzothiazine derivatives, offering valuable knowledge for the development of new compounds with potential therapeutic applications (Lega et al., 2016).